Cas no 6662-87-9 (4,5-dichloro-2,1,3-benzothiadiazole)

• Product Name: 4,5-dichloro-2,1,3-benzothiadiazole
• CAS No: 6662-87-9
• MF: C₆H₂Cl₂N₂S
• MW: 205.064477443695
• CID: 964304
• PubChem ID: 305682
• Update Time: 2025-04-19

4,5-dichloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2,1,3-benzothiadiazole
• 4,5-Dichlor-2,1,3-benzothiadiazol
• 4,5-Dichlor-benz< 2,1,3> thiadiazol
• 4,5-Dichlor-benzo[1,2,5]thiadiazol
• 4,5-dichloro-benzo[1,2,5]thiadiazole
• AC1L77DB
• NSC202720
• 6662-87-9
• DTXSID20308217
• 4,5-dichlorobenzo[c][1,2,5]thiadiazole
• NSC-202720

• Inchi： 1S/C6H2Cl2N2S/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H
• InChI Key： KIVCXURCZYKYDK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C1=NSN=2)Cl

Computed Properties

• Exact Mass: 203.93176
• Monoisotopic Mass: 203.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 3

Experimental Properties

• Density: 1.662
• Boiling Point: 288°C at 760 mmHg
• Flash Point: 128°C
• Refractive Index: 1.714
• PSA: 25.78
• LogP: 2.99810